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Compound of Interest

Compound Name: 17-Methylstearic acid

Cat. No.: B1229425

In the landscape of fatty acids utilized in research and drug development, isostearic acid and
17-methylstearic acid represent two branched-chain isomers of stearic acid with distinct
physicochemical properties and applications. This guide provides a comprehensive comparison
of these two fatty acids, offering insights into their structural differences, physical
characteristics, and functional performance, supported by available data.

At a Glance: Key Differences

Feature Isostearic Acid 17-Methylstearic Acid

] A specific isomer of
Mixture of methyl-branched ] ] )
nonadecanoic acid (C19) with

Structure isomers of octadecanoic acid
a methyl group at the 17th
(C18)
carbon
Physical State Liquid at room temperature Solid at room temperature

] ] Wide range, typically below
Melting Point ~67-68 °C
room temperature

Cosmetics, lubricants, -
] o - ) ] Surfactant, emulsifier, research
Primary Applications emulsifiers, skin penetration )
chemical
enhancers

Physicochemical Properties: A Detailed Comparison
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The structural divergence between isostearic acid, a mixture of isomers, and the specific
structure of 17-methylstearic acid leads to significant differences in their physical and

chemical properties.

Property Isostearic Acid 17-Methylstearic Acid
Chemical Formula C1sH3602 C19H3802

Molecular Weight 284.48 g/mol 298.5 g/mol

Appearance Clear, pale yellow liquid[1] White, waxy solid

-10 to 10 °C (commercial

Melting Point 67.8-68.5 °C[2][3]
grades)
Boiling Point ~280-310 °C Not readily available
- Insoluble in water; soluble in Insoluble in water; soluble in
Solubility ) ] ]
oils and organic solvents[1] organic solvents
High, due to branched Expected to be high, as a

Oxidative Stability )
structure[1][4] saturated fatty acid

Note: The properties of commercial isostearic acid can vary due to the isomeric distribution.

Structural Representation

The distinct branching patterns of isostearic acid and 17-methylstearic acid are visualized
below.
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17-Methylstearic Acid

Carboxylic Acid Group (-COOH)
+

16-Carbon Chain

Methyl Group (-CH3)
at C17

Isostearic Acid (Example Isomer: 16-Methylheptadecanoic Acid)

Carboxylic Acid Group (-COOH)
+

15-Carbon Chain

Methyl Group (-CH3)
at C16
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Prepare Skin Membrane
(e.g., human or animal skin)

Prepare Formulations:
- Control (Drug in Vehicle)
- Drug + Isostearic Acid in Vehicle
- Drug + 17-Methylstearic Acid in Vehicle

i

Apply Formulation to Donor Compartment

l

Sample from Receptor Compartment
at Timed Intervals

;

Analyze Samples for Drug Concentration
(e.g., HPLC)

l

Calculate Permeation Parameters
(Flux, Permeability Coefficient)

;

Compare Enhancement Ratios

Mount Skin in Franz Diffusion Cell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isostearic Acid vs. 17-Methylstearic Acid: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1229425#isostearic-acid-vs-17-methylstearic-acid-a-
comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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